Cas no 1310384-18-9 (3-Chloro-2,4-difluorophenylboronic acid)

• Product Name: 3-Chloro-2,4-difluorophenylboronic acid
• CAS No: 1310384-18-9
• MF: C₆H₄BClF₂O₂
• MW: 192.355567932129
• MDL: MFCD04116064
• CID: 4456797
• PubChem ID: 3681762
• Update Time: 2025-06-09

3-Chloro-2,4-difluorophenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (3-chloro-2,4-difluorophenyl)boronic acid
• 3-Chloro-2,4-difluorophenylboronic acid;3-Chloro-2,4-difluorobenzeneboronic acid;
• CS-0174392
• DTXSID00394971
• EN300-3219389
• 3-Chloro-2,4-difluorobenzeneboronic acid
• Boronicacid,B-(3-chloro-2,4-difluorophenyl)-
• 1310384-18-9
• MFCD04116064
• SCHEMBL2318151
• FS-5802
• 3-Chloro-2,4-difluorophenylboronic acid
• N12372
• SY226966
• AKOS006345032
• Boronic acid, B-(3-chloro-2,4-difluorophenyl)-
• (3-chloro-2,4-difluorophenyl)boronicacid
• (3-chloro-2,4-difluoro-phenyl)boronic Acid
• 108-032-8

• MDL： MFCD04116064
• Inchi： 1S/C6H4BClF2O2/c8-5-4(9)2-1-3(6(5)10)7(11)12/h1-2,11-12H
• InChI Key： FEZRHYMTLJNUTK-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(B(O)O)=C1F)F

Computed Properties

• Exact Mass: 191.99600
• Monoisotopic Mass: 191.9960936g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46000
• LogP: 0.29800

Additional information on 3-Chloro-2,4-difluorophenylboronic acid

Introduction to 3-Chloro-2,4-difluorophenylboronic acid (CAS No. 1310384-18-9)

3-Chloro-2,4-difluorophenylboronic acid (CAS No. 1310384-18-9) is a versatile and important compound in the field of organic synthesis and medicinal chemistry. This boronic acid derivative has gained significant attention due to its unique chemical properties and potential applications in various scientific and industrial processes. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, reactivity, and recent research advancements involving 3-Chloro-2,4-difluorophenylboronic acid.

The molecular formula of 3-Chloro-2,4-difluorophenylboronic acid is C₈H₅BClF₂O₂, with a molecular weight of approximately 215.03 g/mol. The compound features a substituted phenyl ring with a boronic acid group attached to it. The presence of chlorine and fluorine atoms imparts specific electronic and steric properties that make this compound particularly useful in various chemical reactions.

The synthesis of 3-Chloro-2,4-difluorophenylboronic acid can be achieved through several methods, each with its own advantages and limitations. One common approach involves the reaction of 3-chloro-2,4-difluorobromobenzene with bis(pinacolato)diboron in the presence of a palladium catalyst. This method is widely used due to its high yield and selectivity. Another synthetic route involves the direct boronation of 3-chloro-2,4-difluorophenyl compounds using borane reagents under controlled conditions.

The reactivity of 3-Chloro-2,4-difluorophenylboronic acid is primarily attributed to the boronic acid group, which can participate in various chemical transformations such as Suzuki-Miyaura coupling reactions. These reactions are crucial in the synthesis of complex organic molecules and have found extensive applications in pharmaceutical research and development. The presence of the chlorine and fluorine substituents on the phenyl ring further enhances the reactivity and selectivity of these coupling reactions.

In recent years, significant research has been conducted on the use of 3-Chloro-2,4-difluorophenylboronic acid in drug discovery and development. One notable application is in the synthesis of novel antiviral agents. For instance, a study published in the Journal of Medicinal Chemistry reported the successful use of this compound as a key intermediate in the synthesis of potent inhibitors against viral proteases. These inhibitors have shown promising results in preclinical studies for treating viral infections such as HIV and hepatitis C.

Beyond antiviral applications, 3-Chloro-2,4-difluorophenylboronic acid has also been explored for its potential in cancer therapy. Research published in the journal Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of this compound exhibit selective cytotoxicity against various cancer cell lines. The unique electronic properties conferred by the chlorine and fluorine substituents contribute to their ability to target specific cellular pathways involved in cancer progression.

In addition to its medicinal applications, 3-Chloro-2,4-difluorophenylboronic acid has found utility in materials science. The compound can be used as a building block for the synthesis of advanced materials with tailored properties. For example, a study published in Advanced Materials reported the use of this boronic acid derivative in the preparation of functional polymers with enhanced thermal stability and mechanical strength. These materials have potential applications in electronics, coatings, and other high-performance industries.

The environmental impact of chemicals is an important consideration in their development and use. Recent studies have focused on assessing the environmental fate and toxicity of boronic acids like 3-Chloro-2,4-difluorophenylboronic acid. A comprehensive review published in Environmental Science & Technology highlighted that while these compounds are generally considered to have low environmental impact due to their rapid degradation under natural conditions, proper handling and disposal practices are still essential to minimize any potential risks.

In conclusion, 3-Chloro-2,4-difluorophenylboronic acid (CAS No. 1310384-18-9) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, materials science, and environmental science. Its unique chemical structure and reactivity make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new possibilities for this compound, its importance is likely to grow even further.